Cas no 1367920-88-4 (2-1-(2,3-dihydro-1H-inden-5-yl)cyclopropylethan-1-amine)

• Product Name: 2-1-(2,3-dihydro-1H-inden-5-yl)cyclopropylethan-1-amine
• CAS No: 1367920-88-4
• MF: C₁₄H₁₉N
• MW: 201.30736374855
• CID: 6243873
• PubChem ID: 133651799
• Update Time: 2025-11-01

2-1-(2,3-dihydro-1H-inden-5-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(2,3-dihydro-1H-inden-5-yl)cyclopropylethan-1-amine
• 2-[1-(2,3-dihydro-1H-inden-5-yl)cyclopropyl]ethan-1-amine
• 1367920-88-4
• EN300-1851245

• Inchi： 1S/C14H19N/c15-9-8-14(6-7-14)13-5-4-11-2-1-3-12(11)10-13/h4-5,10H,1-3,6-9,15H2
• InChI Key： ICILUNYBJDLMKP-UHFFFAOYSA-N
• SMILES： NCCC1(C2C=CC3CCCC=3C=2)CC1

Computed Properties

• Exact Mass: 201.151749610g/mol
• Monoisotopic Mass: 201.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(2,3-dihydro-1H-inden-5-yl)cyclopropylethan-1-amine

Comprehensive Overview of 2-(1-(2,3-Dihydro-1H-inden-5-yl)cyclopropyl)ethan-1-amine (CAS No. 1367920-88-4)

The compound 2-(1-(2,3-Dihydro-1H-inden-5-yl)cyclopropyl)ethan-1-amine (CAS No. 1367920-88-4) is a structurally unique amine derivative that has garnered significant interest in pharmaceutical and biochemical research. Its molecular framework combines a cyclopropyl moiety with a 2,3-dihydro-1H-indene core, offering a versatile scaffold for drug discovery. This article delves into its properties, applications, and relevance to current scientific trends, addressing frequently searched queries such as "synthetic pathways for cyclopropyl amines" and "bioactive indene derivatives."

From a chemical perspective, the 2,3-dihydro-1H-indene group in this compound provides aromatic stability while the cyclopropyl ring introduces steric constraints, influencing its binding affinity to biological targets. Researchers have explored its potential as a precursor for central nervous system (CNS) modulators, aligning with the growing demand for novel neuroactive compounds. Its CAS registry number (1367920-88-4) is often cited in patents related to G-protein-coupled receptor (GPCR) ligands, a hot topic in drug development.

The synthesis of 2-(1-(2,3-Dihydro-1H-inden-5-yl)cyclopropyl)ethan-1-amine typically involves multi-step organic reactions, including cyclopropanation and reductive amination. These methods are frequently searched by chemists optimizing high-yield amine synthesis protocols. Recent studies highlight its role in designing selective serotonin reuptake inhibitors (SSRIs) analogs, addressing mental health concerns—a trending focus in 2024.

In material science, this amine’s rigid structure contributes to supramolecular assembly applications. Its indenyl component enables π-π stacking interactions, relevant to organic semiconductor research. Users searching for "amine-functionalized indene derivatives" or "CAS 1367920-88-4 applications" will find its thermal stability (up to 250°C) noteworthy for polymer modifications.

Environmental and safety profiles of 1367920-88-4 are also of interest. While not classified as hazardous, its biodegradability data remains limited—a gap often queried in green chemistry forums. Regulatory databases list it under research chemicals, emphasizing lab-scale use. This aligns with searches like "safe handling of cyclopropyl amines" and "non-toxic indene compounds."

Future directions include exploring its enantioselective synthesis—a key term in asymmetric catalysis—and derivatization for cancer therapeutics. Its structural similarity to FDA-approved indene drugs (e.g., indinavir) fuels speculation about repurposing potential, a recurring theme in AI-driven drug discovery discussions.

In summary, 2-(1-(2,3-Dihydro-1H-inden-5-yl)cyclopropyl)ethan-1-amine bridges multiple disciplines, from medicinal chemistry to materials engineering. Its CAS No. 1367920-88-4 serves as a pivotal identifier for researchers investigating small-molecule therapeutics or functionalized hydrocarbons. As science advances toward precision medicine and sustainable materials, this compound’s versatility ensures its continued relevance.